Methyl 2-Bromo-3-(4-(2-(3-methylpyridin-2-yl)ethoxy)phenyl)propanoate
Methyl 2-Bromo-3-(4-(2-(3-methylpyridin-2-yl)ethoxy)phenyl)propanoate
Brand Name:
Vulcanchem
CAS No.:
105355-28-0
VCID:
VC0125048
InChI:
InChI=1S/C18H20BrNO3/c1-13-4-3-10-20-17(13)9-11-23-15-7-5-14(6-8-15)12-16(19)18(21)22-2/h3-8,10,16H,9,11-12H2,1-2H3
SMILES:
CC1=C(N=CC=C1)CCOC2=CC=C(C=C2)CC(C(=O)OC)Br
Molecular Formula:
C18H20BrNO3
Molecular Weight:
378.3 g/mol
Methyl 2-Bromo-3-(4-(2-(3-methylpyridin-2-yl)ethoxy)phenyl)propanoate
CAS No.: 105355-28-0
Reference Standards
VCID: VC0125048
Molecular Formula: C18H20BrNO3
Molecular Weight: 378.3 g/mol
| CAS No. | 105355-28-0 |
|---|---|
| Product Name | Methyl 2-Bromo-3-(4-(2-(3-methylpyridin-2-yl)ethoxy)phenyl)propanoate |
| Molecular Formula | C18H20BrNO3 |
| Molecular Weight | 378.3 g/mol |
| IUPAC Name | methyl 2-bromo-3-[4-[2-(3-methylpyridin-2-yl)ethoxy]phenyl]propanoate |
| Standard InChI | InChI=1S/C18H20BrNO3/c1-13-4-3-10-20-17(13)9-11-23-15-7-5-14(6-8-15)12-16(19)18(21)22-2/h3-8,10,16H,9,11-12H2,1-2H3 |
| Standard InChIKey | PYTOLXHGGFADEP-UHFFFAOYSA-N |
| SMILES | CC1=C(N=CC=C1)CCOC2=CC=C(C=C2)CC(C(=O)OC)Br |
| Canonical SMILES | CC1=C(N=CC=C1)CCOC2=CC=C(C=C2)CC(C(=O)OC)Br |
| Synonyms | α-Bromo-4-[2-(3-methyl-2-pyridinyl)ethoxy]-benzenepropanoic Acid |
| PubChem Compound | 14546498 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume